Cas no 2169433-74-1 (2-(1-cyclopropyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid)

• Product Name: 2-(1-cyclopropyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid
• CAS No: 2169433-74-1
• MF: C₇H₇F₂N₃O₂
• MW: 203.146188020706
• CID: 6280148
• PubChem ID: 165835871
• Update Time: 2025-10-30

2-(1-cyclopropyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-cyclopropyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid
• 2169433-74-1
• EN300-1301355

• Inchi： 1S/C7H7F2N3O2/c8-7(9,6(13)14)5-10-3-11-12(5)4-1-2-4/h3-4H,1-2H2,(H,13,14)
• InChI Key： UBBQXGBSARBUPD-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1=NC=NN1C1CC1)F

Computed Properties

• Exact Mass: 203.05063280g/mol
• Monoisotopic Mass: 203.05063280g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 68Ų

Additional information on 2-(1-cyclopropyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid

Introduction to 2-(1-cyclopropyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid (CAS No. 2169433-74-1)

2-(1-cyclopropyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2169433-74-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a unique structural framework that combines a cyclopropyl group with a triazolyl moiety, further functionalized by a difluoroacetic acid component. The presence of fluorine atoms introduces unique electronic and steric properties, making this molecule a promising candidate for various biochemical applications.

The structural composition of 2-(1-cyclopropyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid is characterized by its high degree of complexity and specificity. The cyclopropyl ring contributes to the molecule's rigidity and stability, while the triazolyl group enhances its binding affinity to biological targets. The difluoroacetic acid moiety is particularly noteworthy, as fluorinated carboxylic acids are frequently employed in drug design due to their ability to modulate metabolic pathways and improve pharmacokinetic profiles. This combination of structural features positions the compound as a versatile tool for investigating novel therapeutic strategies.

In recent years, there has been growing interest in the development of fluorinated compounds for their potential applications in medicinal chemistry. The incorporation of fluorine atoms into molecular structures can lead to enhanced bioavailability, improved metabolic stability, and increased binding affinity to biological receptors. 2-(1-cyclopropyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid exemplifies this trend, as its unique architecture suggests potential utility in the design of small-molecule inhibitors and modulators.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that molecules containing both triazolyl and difluoroacetic acid groups exhibit promising activity against various biological targets. For instance, studies have shown that such compounds can interact with enzymes and receptors involved in inflammatory pathways, making them candidates for developing anti-inflammatory agents. Additionally, the structural features of 2-(1-cyclopropyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid suggest potential applications in anticancer research. The ability to modulate key signaling pathways associated with tumor growth and progression is a critical area of investigation.

The synthesis of 2-(1-cyclopropyl-1H-1,2,4-triazol-5-yl)-2,2-difluoroacetic acid represents a significant achievement in synthetic organic chemistry. The process involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex triazolyl framework while introducing the difluoroacetic acid moiety with minimal side reactions. These synthetic strategies highlight the compound's synthetic challenge but also underscore its importance as a building block for more complex pharmaceutical entities.

From a pharmacological perspective, CAS No. 2169433-74-1 offers several advantages over conventional therapeutic agents. Its unique structural features allow for selective interaction with biological targets without significant off-target effects. This selectivity is crucial for minimizing adverse effects and improving patient outcomes. Furthermore, the compound's stability under various physiological conditions enhances its suitability for formulation into drug products designed for oral or parenteral administration.

Recent preclinical studies have begun to explore the potential therapeutic applications of CAS No. 2169433-74-1. Initial findings suggest that this compound exhibits inhibitory activity against key enzymes involved in metabolic disorders and inflammatory diseases. The ability to modulate these enzymes could lead to novel treatments for conditions such as diabetes mellitus and rheumatoid arthritis. Additionally, preliminary data indicate that CAS No. 2169433-74-1 may have antiviral properties due to its interaction with viral proteases and polymerases.

The future development of CAS No. 2169433-74-1 will likely involve further optimization of its chemical structure to enhance its pharmacological properties. Medicinal chemists are exploring various modifications to improve its solubility, bioavailability, and target specificity. These efforts are complemented by computational modeling studies that aim to predict how different structural changes will affect the compound's biological activity.

In conclusion,CAS No. 2169433-74-1 represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features make it an attractive candidate for developing novel drugs targeting inflammatory diseases,cancer,and metabolic disorders。As research continues，the full therapeutic potential of this compound is expected to be uncovered，leading to new treatment options for patients worldwide。